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Compound of Interest

Compound Name: 1-Azido-4-iodobutane

Cat. No.: B3378850 Get Quote

For Immediate Use by Laboratory Professionals

This document provides crucial safety protocols and a step-by-step guide for the proper

disposal of 1-azido-4-iodobutane, a potentially hazardous chemical. Adherence to these

procedures is vital for ensuring laboratory safety and regulatory compliance. This guide is

intended for researchers, scientists, and drug development professionals familiar with handling

reactive chemical compounds.

Understanding the Hazards
1-azido-4-iodobutane is an organic azide. Organic azides are known to be energetic

compounds that can be sensitive to heat, shock, friction, and static discharge, potentially

leading to explosive decomposition.[1][2][3][4] Small alkyl azides, like 1-azido-4-iodobutane,

are of particular concern due to their higher volatility and potential for instability. The presence

of an iodo-substituent may also influence its reactivity.

Key Hazards:

Explosion Risk: Can decompose violently when subjected to heat, shock, or friction.[1][2][3]

[4]

Toxicity: Azide compounds are toxic and can be harmful if inhaled, ingested, or absorbed

through the skin.[1]
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Incompatibility: Reacts dangerously with:

Acids: Forms highly toxic and explosive hydrazoic acid.[2]

Heavy Metals (e.g., copper, lead, silver, mercury): Can form highly shock-sensitive and

explosive metal azides.[2]

Halogenated Solvents (e.g., dichloromethane, chloroform): May form explosive

polyazidomethane compounds.[2]

Strong Oxidizing and Reducing Agents: Can lead to violent reactions.

Stability Assessment of 1-Azido-4-iodobutane
The stability of organic azides can be generally assessed using established guidelines. For 1-
azido-4-iodobutane (C₄H₈IN₃), these rules indicate a need for careful handling.
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Parameter Guideline
Assessment for 1-Azido-4-
iodobutane

Carbon to Nitrogen Ratio (C/N)

The number of nitrogen atoms

should not exceed the number

of carbon atoms. Azides with a

C/N ratio between 1 and 3

should be handled in small

quantities, stored at low

temperatures, and in dilute

solutions.[2][4]

C=4, N=3. The C/N ratio is 4/3

≈ 1.33. This falls within the

range requiring cautious

handling.

Rule of Six

There should be at least six

carbon atoms per energetic

functional group (e.g., azide) to

render the compound relatively

safe.[2][5]

With only four carbon atoms

for one azide group, 1-azido-4-

iodobutane does not meet the

"Rule of Six" and should be

considered potentially

explosive.

(NC + NO) / NN Ratio

This ratio should be ≥ 3 for an

organic azide to be considered

for safe isolation and storage

in pure form.[4][5]

For 1-azido-4-iodobutane: (4 +

0) / 3 ≈ 1.33. This value is less

than 3, indicating that this

compound should be handled

with extreme care, in small

quantities, and preferably in

solution.

Disposal Procedure: Deactivation via Staudinger
Reduction
The recommended procedure for the disposal of 1-azido-4-iodobutane is to first convert it into

a more stable, non-explosive compound before collection as chemical waste. The Staudinger

reduction is a mild and effective method for converting organic azides to amines using

triphenylphosphine (PPh₃).[6][7][8]

Workflow for Disposal of 1-Azido-4-iodobutane
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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